Cas no 2229682-64-6 (tert-butyl N-5-(3-hydroxyprop-1-en-1-yl)-2,3-dimethoxyphenylcarbamate)

• Product Name: tert-butyl N-5-(3-hydroxyprop-1-en-1-yl)-2,3-dimethoxyphenylcarbamate
• CAS No: 2229682-64-6
• MF: C₁₆H₂₃NO₅
• MW: 309.357525110245
• CID: 6129492
• PubChem ID: 165706100
• Update Time: 2025-10-20

tert-butyl N-5-(3-hydroxyprop-1-en-1-yl)-2,3-dimethoxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-5-(3-hydroxyprop-1-en-1-yl)-2,3-dimethoxyphenylcarbamate
• 2229682-64-6
• EN300-1886956
• tert-butyl N-[5-(3-hydroxyprop-1-en-1-yl)-2,3-dimethoxyphenyl]carbamate

• Inchi： 1S/C16H23NO5/c1-16(2,3)22-15(19)17-12-9-11(7-6-8-18)10-13(20-4)14(12)21-5/h6-7,9-10,18H,8H2,1-5H3,(H,17,19)/b7-6+
• InChI Key： IEJWTBOFHJIQHZ-VOTSOKGWSA-N
• SMILES： O(C(NC1C=C(/C=C/CO)C=C(C=1OC)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 309.15762283g/mol
• Monoisotopic Mass: 309.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 77Ų

Additional information on tert-butyl N-5-(3-hydroxyprop-1-en-1-yl)-2,3-dimethoxyphenylcarbamate

Comprehensive Overview of tert-butyl N-5-(3-hydroxyprop-1-en-1-yl)-2,3-dimethoxyphenylcarbamate (CAS No. 2229682-64-6)

The compound tert-butyl N-5-(3-hydroxyprop-1-en-1-yl)-2,3-dimethoxyphenylcarbamate (CAS No. 2229682-64-6) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a tert-butyl carbamate group and a 3-hydroxyprop-1-en-1-yl side chain, makes it a valuable intermediate in the synthesis of complex bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of kinase inhibitors and anti-inflammatory agents.

In recent years, the demand for high-purity intermediates like tert-butyl N-5-(3-hydroxyprop-1-en-1-yl)-2,3-dimethoxyphenylcarbamate has surged due to advancements in targeted therapy and precision medicine. This compound's role in modulating specific biological pathways aligns with the growing focus on personalized treatment options. Its dimethoxyphenyl moiety is particularly noteworthy, as it is often associated with enhanced bioavailability and metabolic stability in drug candidates.

The synthesis of CAS No. 2229682-64-6 involves multi-step organic reactions, including protecting group strategies and selective functionalization. The tert-butyl group, for instance, is commonly used to protect reactive sites during synthetic processes, ensuring higher yields and purity. This methodology is critical for researchers working on fragment-based drug design, a trending topic in modern medicinal chemistry.

From an analytical perspective, tert-butyl N-5-(3-hydroxyprop-1-en-1-yl)-2,3-dimethoxyphenylcarbamate is characterized using techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods are essential for verifying its structural integrity and purity, which are paramount in pharmaceutical applications. The compound's chromatographic behavior and spectral properties are also subjects of ongoing research, as they provide insights into its interaction with biological targets.

One of the most searched questions related to this compound is: "What are the applications of tert-butyl carbamate derivatives in drug development?" The answer lies in their versatility as building blocks for small-molecule therapeutics. For example, derivatives of CAS No. 2229682-64-6 have been explored for their potential in treating neurodegenerative diseases, thanks to their ability to cross the blood-brain barrier. This aligns with the increasing public interest in neuroprotection and cognitive health.

Another hot topic is the green chemistry approach to synthesizing such compounds. Researchers are investigating catalyst-free reactions and solvent-free conditions to produce tert-butyl N-5-(3-hydroxyprop-1-en-1-yl)-2,3-dimethoxyphenylcarbamate with minimal environmental impact. This resonates with the global push toward sustainable pharmaceutical manufacturing, a key concern for both academia and industry.

In summary, tert-butyl N-5-(3-hydroxyprop-1-en-1-yl)-2,3-dimethoxyphenylcarbamate (CAS No. 2229682-64-6) represents a fascinating intersection of organic synthesis, medicinal chemistry, and biotechnology. Its structural features and functional groups make it a promising candidate for further exploration in drug discovery and development. As the scientific community continues to uncover its potential, this compound is likely to remain a focal point in cutting-edge research.